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Compound of Interest

Compound Name: AU1235

Cat. No.: B560632 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: AU1235 is a potent and specific small molecule inhibitor of the Mycobacterium

tuberculosis (M.tb) protein MmpL3 (Mycobacterial Membrane Protein Large 3).[1][2][3][4]

MmpL3 is an essential inner membrane transporter responsible for translocating trehalose

monomycolates (TMM), a key precursor of mycolic acids, across the plasma membrane.[3][4]

[5][6] By inhibiting MmpL3, AU1235 effectively blocks the synthesis of the unique and

protective mycobacterial cell wall, leading to bactericidal activity against both drug-susceptible

and multi-drug-resistant (MDR) strains of M.tb.[4][6][7] This document provides detailed

protocols for the preparation, storage, and use of AU1235 stock solutions in Dimethyl Sulfoxide

(DMSO) for various experimental applications.

Data Presentation
Quantitative data for AU1235 is summarized in the tables below for easy reference.

Table 1: Chemical and Physical Properties of AU1235
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Property Value Reference

IUPAC Name
1-((3s,5s,7s)-adamantan-1-

yl)-3-(2,3,4-trifluorophenyl)urea
[8]

Synonyms AU-1235, Adamantyl urea [1][8]

CAS Number 1338780-86-1 [1][5][8]

Molecular Formula C₁₇H₁₉F₃N₂O [1][5][8]

Molecular Weight 324.34 g/mol [1][5][8]

Appearance Solid powder [8]

Purity >98% [2][8]

Table 2: Solubility of AU1235

Solvent Concentration Notes Reference

DMSO 10 mg/mL (~30.8 mM)

Use fresh, anhydrous

DMSO as moisture

can reduce solubility.

[1]

25 mg/mL (~77.1 mM)

Requires sonication to

fully dissolve. Use

newly opened,

hygroscopic DMSO

for best results.

[4][5]

3.24 mg/mL (10 mM)
Sonication is

recommended.
[7]

Water Insoluble [1]

Ethanol 65 mg/mL [1]

Table 3: Recommended Storage Conditions
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Form
Storage
Temperature

Shelf Life Notes Reference

Solid Powder -20°C 3 years
Store in a dry,

dark place.
[1][5]

4°C 2 years
For short-term

storage.
[4][5]

Stock Solution in

DMSO
-80°C 1-2 years

Aliquot to avoid

repeated freeze-

thaw cycles.

[1][4]

-20°C 1 month
For short-term

use.
[1][4]

Mechanism of Action of AU1235
AU1235 specifically targets the MmpL3 transporter protein in Mycobacterium tuberculosis. This

protein is a critical component of the mycolic acid biosynthesis pathway. By inhibiting MmpL3,

AU1235 prevents the export of trehalose monomycolate (TMM) from the cytoplasm to the

periplasm, where it is a substrate for further steps in cell wall construction. This disruption of

the mycolic acid pathway compromises the integrity of the bacterial cell wall, leading to cell

death. Some evidence also suggests that AU1235 may act by dissipating the transmembrane

electrochemical proton gradient (PMF).[9]
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Caption: Mechanism of AU1235 action on the M.tb cell wall.
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Experimental Protocols
Materials and Equipment

AU1235 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sonicator (bath type recommended)

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Safety Precautions
Handle AU1235 powder in a chemical fume hood or a ventilated enclosure to avoid

inhalation.

Wear appropriate PPE at all times.

DMSO can facilitate the absorption of chemicals through the skin; handle with care.

Consult the Safety Data Sheet (SDS) for AU1235 before use.

Protocol 1: Preparation of a 10 mM AU1235 Stock
Solution in DMSO
This protocol is for preparing a commonly used stock concentration. Adjust calculations based

on desired concentration and volume.

Calculation:
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The molecular weight of AU1235 is 324.34 g/mol .

To make a 10 mM (0.010 mol/L) solution, you need 0.010 moles per liter.

Mass (mg) = Volume (mL) × Concentration (mM) × Molecular Weight ( g/mol )

For 1 mL of a 10 mM stock: Mass = 1 mL × 10 mM × 324.34 g/mol = 3243.4 mg/L = 3.24

mg.

Weighing:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 3.24 mg of AU1235 powder into the tube.

Dissolution:

Add 1 mL of sterile, anhydrous DMSO to the tube containing the AU1235 powder.

Close the cap tightly and vortex the solution for 1-2 minutes.

If the powder is not fully dissolved, place the tube in a bath sonicator for 5-10 minutes.[7]

Gentle warming (to 37°C) can also aid dissolution but avoid overheating.

Visually inspect the solution to ensure there are no visible particles. The solution should be

clear.

Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile

cryovials.

Label the aliquots clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 2 years).[4] Avoid repeated freeze-

thaw cycles.[1][7][10]
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Protocol 2: Preparation of Working Solutions for Cellular
Assays
The Minimum Inhibitory Concentration (MIC) of AU1235 against M.tb is approximately 0.1

µg/mL or 0.3 µM.[7][11] Experiments are often conducted at multiples of this concentration.

Dilution Calculation:

Use the formula: C₁V₁ = C₂V₂ (C=Concentration, V=Volume).

Example: To prepare 1 mL of a 10 µM working solution from a 10 mM stock:

C₁ = 10 mM = 10,000 µM

C₂ = 10 µM

V₂ = 1 mL = 1000 µL

V₁ = (C₂ × V₂) / C₁ = (10 µM × 1000 µL) / 10,000 µM = 1 µL.

Add 1 µL of the 10 mM stock solution to 999 µL of the appropriate culture medium or

buffer.

Procedure:

Thaw one aliquot of the 10 mM AU1235 stock solution.

Perform serial dilutions in your experimental medium (e.g., Middlebrook 7H9 broth) to

achieve the desired final concentrations.

Important: The final concentration of DMSO in the assay should be kept as low as possible

(ideally ≤0.1%) to avoid solvent-induced toxicity.[7] Always include a vehicle control

(medium with the same final concentration of DMSO) in your experiments.

Experimental Workflow
The following diagram illustrates the general workflow from receiving the compound to its

application in a typical anti-mycobacterial experiment.
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Caption: General workflow for preparing and using AU1235.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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